Cas no 93071-78-4 (3-(methylsulfanyl)phenylmethanamine)

• Product Name: 3-(methylsulfanyl)phenylmethanamine
• CAS No: 93071-78-4
• MF: C₈H₁₁NS
• MW: 153.24464058876
• CID: 1086140
• PubChem ID: 26722446
• Update Time: 2024-03-01

3-(methylsulfanyl)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• (3-(Methylthio)phenyl)methanamine
• (3-methylsulfanylphenyl)methanamine
• 1-[3-(methylthio)phenyl]methanamine(SALTDATA: HCl 0.3H2O)
• 3-?(methylthio)?Benzenemethanamine
• CHEMBRDG-BB 4002912
• 3-methylthiobenzylamine
• 1-[3-(Methylsulfanyl)phenyl]methanamine
• DTXSID10650272
• SCHEMBL7050271
• MFCD08059734
• AKOS006281234
• CS-0225351
• 1-[3-(METHYLTHIO)PHENYL]METHANAMINE
• Benzenemethanamine, 3-(methylthio)-
• EN300-1234996
• [3-(methylsulfanyl)phenyl]methanamine
• 93071-78-4
• N14326
• FT-0762002
• 3-(methylsulfanyl)phenylmethanamine

• MDL： MFCD08059734
• Inchi： 1S/C8H11NS/c1-10-8-4-2-3-7(5-8)6-9/h2-5H,6,9H2,1H3
• InChI Key： VOGFCUBKCHJNFT-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)CN

Computed Properties

• Exact Mass: 153.06100
• Monoisotopic Mass: 153.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.3A^2
• XLogP3: 1.3

Experimental Properties

• Density: 1.09
• Boiling Point: 261.7°C at 760 mmHg
• Flash Point: 112.1°C
• Refractive Index: 1.594
• PSA: 51.32000
• LogP: 2.56750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines